tert-Butyl 2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate

• IUPAC Name: tert-butyl 2-[(4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• InChI: InChI=1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11-/m0/s1
• InChI Key: DPNRMEJBKMQHMC-QWRGUYRKSA-N
• Canonical SMILES: CC1(OC(CC(O1)CC(=O)OC(C)(C)C)CC#N)C
• Isomeric SMILES: CC1(O[C@H](C[C@H](O1)CC(=O)OC(C)(C)C)CC#N)C
• Molecular Formula: C14H23NO4
• DSSTOX Substance ID: DTXSID40654081
• Molecular Weight: 269.34 g/mol
• CAS RN: 196085-85-5

Description

Tert-Butyl 2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate, or tert-butyl 2-cyanoacetate, is a synthetic compound with a wide range of applications in scientific research. It is a versatile reagent with a wide range of uses in organic synthesis, including the synthesis of a variety of compounds and the preparation of derivatives. In addition, tert-butyl 2-cyanoacetate can be used to study the mechanism of action of drugs and other compounds, as well as to analyze the structure and function of proteins, enzymes, and other macromolecules.

Scientific Research Applications

Overview of Chemical Applications in Research

Catalytic Applications and Synthesis

Catalysis and synthetic applications are prominent fields where tert-Butyl 2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate demonstrates its utility. It acts as an intermediate in the preparation of chiral molecules, leveraging its stereochemistry to impart desired configurational properties to the final products. This aspect is crucial for the synthesis of pharmaceuticals and biologically active compounds where stereochemistry affects efficacy and safety. The detailed mechanisms through which this compound participates in catalytic cycles or synthetic routes underscore its importance in creating complex chemical architectures efficiently and selectively (Pellissier, 2011).

Environmental Science and Biodegradation

In the context of environmental science, research on compounds structurally related to tert-Butyl 2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate focuses on their fate in the environment, biodegradation pathways, and potential impacts on ecosystems. For instance, the biodegradation and environmental behavior of methyl tert-butyl ether (MTBE), a compound with functional similarities, have been extensively studied to understand its persistence and degradation in aquatic and terrestrial environments. Such studies are pivotal in assessing the environmental risks associated with the release of chemical compounds and in developing strategies for their mitigation or remediation (Fiorenza & Rifai, 2003).